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Compound of Interest

Compound Name: 1-tert-butyl-1H-pyrazol-4-amine

Cat. No.: B1317585

The pyrazole ring system, a five-membered heterocycle with two adjacent nitrogen atoms,
stands as a "privileged scaffold” in medicinal chemistry and materials science.[1] Its structural
versatility and ability to engage in various biological interactions have cemented its role in
numerous FDA-approved drugs.[1] Within this important class of compounds, 1-tert-butyl-1H-
pyrazol-4-amine emerges as a key building block. The strategic placement of the tert-butyl
group offers steric bulk that can enhance metabolic stability and modulate binding affinity in
drug candidates, a feature particularly exploited in kinase inhibitor development.[2] This guide
provides a comprehensive overview of the chemical properties, synthesis, reactivity, and
applications of 1-tert-butyl-1H-pyrazol-4-amine, tailored for researchers and drug
development professionals.

Physicochemical and Structural Properties

1-tert-butyl-1H-pyrazol-4-amine is a substituted aminopyrazole with distinct properties
conferred by its tert-butyl and amino functional groups. These characteristics are fundamental
to its handling, reactivity, and analytical identification.
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Property Value Source
Molecular Formula C7H13N3 [3]
Molecular Weight 139.19 g/mol [3]
Monoisotopic Mass 139.11095 Da [3]

CAS Number 97421-13-1 [4]
Appearance Solid (predicted)

Predicted XlogP 0.4 [3]
InChikey JPUFJDDEDJUDHE- 3]

UHFFFAOYSA-N

SMILES CC(C)(C)N1C=C(C=N1)N [3]

Synthesis and Mechanistic Considerations

The synthesis of substituted pyrazoles often relies on the condensation of a hydrazine
derivative with a 1,3-dicarbonyl compound or its equivalent. For 4-aminopyrazoles, a common
and efficient strategy involves the reaction of a substituted hydrazine with a cyano-containing
precursor, followed by cyclization.

Protocol: Synthesis via Hydrazine Condensation

A plausible and efficient route to 1-tert-butyl-1H-pyrazol-4-amine involves the cyclization
reaction between tert-butylhydrazine and a suitable three-carbon building block with nitrile and
amino functionalities. A representative protocol, adapted from established methodologies for
similar pyrazoles, is outlined below.[5][6]

Step-by-Step Methodology:

o Reactant Preparation: To a round-bottomed flask, add tert-butylhydrazine hydrochloride and
an equimolar amount of a base such as sodium hydroxide (2 M solution) to liberate the free
hydrazine.[5] Stir until a complete solution is formed.
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Addition of Precursor: Add an equimolar amount of a suitable precursor like 3-
aminocrotononitrile or methanetricarbonitrile potassium salt to the reaction mixture.[5][6] The
choice of precursor dictates the substitution pattern on the final pyrazole ring.

Cyclization Reaction: Heat the mixture under reflux (e.g., 90-100 °C in water or ethanol) for
several hours (typically 12-24 h).[5][6] The elevated temperature is necessary to drive the
condensation and subsequent intramolecular cyclization, which involves the nucleophilic
attack of the hydrazine nitrogen onto the nitrile carbon, ultimately forming the stable pyrazole
ring. Ammonia is typically evolved as a byproduct.[5]

Product Isolation: Cool the reaction mixture. The product may crystallize directly from the
solution upon cooling, which is an environmentally favorable isolation method that avoids
extensive solvent-based extractions.[5] If the product is highly water-soluble, extraction with
an organic solvent like ethyl acetate may be required.

Purification: Collect the crude product by filtration. Further purification can be achieved by
recrystallization from a suitable solvent system to yield the final, high-purity 1-tert-butyl-1H-
pyrazol-4-amine.
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Caption: Reaction pathway for reductive amination of 1-tert-butyl-1H-pyrazol-4-amine.

Applications in Drug Discovery
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The pyrazole scaffold is a well-established pharmacophore, and 1-tert-butyl-1H-pyrazol-4-
amine serves as a critical intermediate in the synthesis of targeted therapeutics, particularly
kinase inhibitors.

o Kinase Inhibitors: The tert-butyl group is highly valued for its ability to occupy hydrophobic
pockets in enzyme active sites. [2]In FLT3 kinase inhibitors, for example, the tert-butyl
pyrazole group can bind to an allosteric pocket near the gatekeeper residue, enhancing
potency and selectivity. [2]* JAK and Btk Inhibitors: Derivatives of aminopyrazoles are
explored as inhibitors of Janus kinase (JAK) and Bruton's tyrosine kinase (Btk), which are
crucial targets in autoimmune diseases and certain cancers. [6]The 4-amino group provides
a convenient handle for introducing the side chains necessary for potent and selective
inhibition.

Safety and Handling

As with any laboratory chemical, proper safety precautions are essential when handling 1-tert-
butyl-1H-pyrazol-4-amine and its derivatives.

o General Handling: Use in a well-ventilated area or fume hood. Wear appropriate personal
protective equipment (PPE), including safety glasses, gloves, and a lab coat. [7]Avoid
formation of dust and aerosols. [8]* Hazards: While specific data for this exact compound is
limited, related aminopyrazoles are classified as causing skin and serious eye irritation, and
may cause respiratory irritation. [7][9]They can be toxic if swallowed. [9]* First Aid:

o Skin Contact: Remove contaminated clothing and wash skin thoroughly with soap and
water. [9][10] * Eye Contact: Immediately flush eyes with plenty of water for at least 15
minutes, removing contact lenses if present. [7][10] * Inhalation: Move the person to fresh
air. If breathing is difficult, give oxygen. [8] * Ingestion: Do not induce vomiting. Rinse
mouth with water and seek immediate medical attention. [8]* Storage: Store in a tightly
closed container in a dry, cool, and well-ventilated place. [8]

Conclusion

1-tert-butyl-1H-pyrazol-4-amine is a valuable and versatile chemical building block. Its unique
combination of a sterically significant tert-butyl group and a reactive primary amine on a stable
pyrazole core makes it highly attractive for applications in medicinal chemistry. A thorough
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understanding of its synthesis, spectroscopic properties, and reactivity is crucial for researchers

aiming to leverage this scaffold in the development of novel therapeutics and advanced

materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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